Cas no 63696-48-0 (3-(2-hydroxyethyl)imidazolidine-2,4-dione)

• Product Name: 3-(2-hydroxyethyl)imidazolidine-2,4-dione
• CAS No: 63696-48-0
• MF: C₅H₈N₂O₃
• MW: 144.128621101379
• MDL: MFCD09261155
• CID: 526331
• PubChem ID: 321508
• Update Time: 2026-04-29

3-(2-hydroxyethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,3-(2-hydroxyethyl)-
• 3-(2-HYDROXY-ETHYL)-IMIDAZOLIDINE-2,4-DIONE
• 3-(2-hydroxyethyl)imidazolidine-2,4-dione
• AC1L84F6
• AG-G-36887
• CTK5B9685
• MB07134
• NSC273045
• NSC-273045
• SureCN1969772

• MDL： MFCD09261155

Computed Properties

• Exact Mass: 144.05354

Experimental Properties

• PSA: 69.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3-(2-hydroxyethyl)imidazolidine-2,4-dione

3-(2-Hydroxyethyl)Imidazolidine-2,4-Dione (CAS No. 63696-48-0)

3-(2-Hydroxyethyl)Imidazolidine-2,4-Dione, also known by its CAS registry number 63696-48-0, is a versatile compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of imidazolidinediones, which are five-membered heterocyclic compounds with two nitrogen atoms and two ketone groups. The presence of the hydroxyethyl group at the 3-position introduces additional functional diversity, making it a valuable molecule in research and development.

The molecular formula of 3-(2-Hydroxyethyl)Imidazolidine-2,4-Dione is C5H8N2O3, with a molecular weight of approximately 152.14 g/mol. Its structure consists of an imidazolidine ring fused with two ketone groups, creating a rigid and planar framework. The hydroxyl group (-OH) on the ethyl chain adds hydrophilic properties, enhancing its solubility in polar solvents and broadening its potential applications in pharmaceuticals and materials science.

Recent studies have highlighted the role of imidazolidinediones in drug design, particularly as scaffolds for bioactive molecules. Researchers have explored the ability of 3-(2-Hydroxyethyl)Imidazolidine-2,4-Dione to act as a precursor for the synthesis of antibiotics, antifungal agents, and anticancer drugs. For instance, modifications to the hydroxyethyl group have shown promise in enhancing the bioavailability and efficacy of certain therapeutic compounds.

In addition to its pharmaceutical applications, 3-(2-Hydroxyethyl)Imidazolidine-2,4-Dione has been investigated for its potential in catalysis and materials chemistry. Its nitrogen-rich structure makes it a candidate for metal coordination complexes, which are widely used as catalysts in organic synthesis. Recent advancements in green chemistry have also focused on utilizing this compound as a building block for biodegradable polymers and eco-friendly materials.

The synthesis of 3-(2-Hydroxyethyl)Imidazolidine-2,4-Dione typically involves multi-step reactions starting from simple precursors like aldehydes or ketones. One common approach is the condensation of a diamine with a diketone under controlled conditions. The hydroxyethyl group can be introduced via nucleophilic substitution or alkylation reactions, depending on the desired stereochemistry and functionality.

From a toxicological perspective, studies on imidazolidinediones have shown that their safety profiles depend heavily on their functional groups and routes of exposure. While 3-(2-Hydroxyethyl)Imidazolidine-2,4-Dione is generally considered non-toxic at low concentrations, further research is needed to fully understand its long-term effects on human health and the environment.

In conclusion, 3-(2-Hydroxyethyl)Imidazolidine-2,4-Dione (CAS No. 63696-48-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties and functional versatility make it an invaluable tool in drug discovery, catalysis, and materials science. As research continues to uncover new applications for this compound, its role in advancing modern chemistry is expected to grow even further.